Cas no 2171625-69-5 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2171625-69-5
• MF: C₂₆H₂₆N₄O₅
• MW: 474.508446216583
• CID: 6388983
• PubChem ID: 165816923
• Update Time: 2025-05-30

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-1-methyl-1H-pyrazole-4-carboxylic acid
• 2171625-69-5
• EN300-1565699
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C26H26N4O5/c1-3-4-13-22(24(31)28-23-20(25(32)33)14-30(2)29-23)27-26(34)35-15-21-18-11-7-5-9-16(18)17-10-6-8-12-19(17)21/h3,5-12,14,21-22H,1,4,13,15H2,2H3,(H,27,34)(H,32,33)(H,28,29,31)
• InChI Key： LAJIQZKWIFBERI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C(C(=O)O)=CN(C)N=1)=O)CCC=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.19031994g/mol
• Monoisotopic Mass: 474.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 123Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2171625-69-5)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2171625-69-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrazole core, an amino group, and a hexenamide side chain. The presence of a fluoren-9-ylmethoxycarbonyl moiety further enhances its molecular complexity, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The structural composition of this compound suggests potential biological activities that are worthy of exploration. The pyrazole ring is a well-known pharmacophore in drug discovery, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The hexenamide moiety introduces a polar and potentially hydrophilic region, which could influence the compound's solubility and bioavailability. Additionally, the fluoren-9-ylmethoxycarbonyl group is commonly used in medicinal chemistry as a protecting group for amino acids and as a linker in peptide mimetics, indicating that this compound may have applications in peptidomimetic drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural features of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-1-methyl-1H-pyrazole-4-carboxylic acid make it a promising candidate for further investigation in this area. Specifically, the pyrazole core has been extensively studied for its role in modulating enzyme activity, particularly kinases and other signaling proteins involved in cancer progression. The amino group and the hexenamide side chain could serve as interaction points with biological targets, potentially leading to the development of novel therapeutic strategies.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The presence of multiple functional groups allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, the fluoren-9-ylmethoxycarbonyl group can be selectively removed under specific conditions, allowing for further derivatization and exploration of analogs with enhanced biological activity. This flexibility makes it an attractive candidate for high-throughput screening and structure-based drug design initiatives.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with increasing accuracy. Using molecular docking simulations, researchers have been able to identify potential binding interactions between 3-2-( {(9H-fluoren -9 -yl)methoxycarbonyl}amino)hex -5-enamido -1-methyl -1H-pyrazole -4-carboxylic acid and key enzymes implicated in various diseases. These studies suggest that the compound may exhibit inhibitory activity against enzymes such as tyrosine kinases, which are known to be involved in cancer cell proliferation and survival.

The hexenamide side chain is particularly noteworthy due to its potential role in modulating protein-protein interactions. Inhibitors targeting such interactions have shown promise in treating conditions like inflammation and autoimmune diseases. By incorporating this moiety into the molecular framework, researchers aim to develop compounds that can disrupt detrimental protein interactions without affecting essential cellular processes. This approach aligns with the growing trend toward precision medicine, where therapeutic agents are designed to interact specifically with disease-causing targets.

The fluoren-9 -ylmethoxycarbonyl group also contributes to the compound's stability and bioavailability. Fluorene-based derivatives are known for their robust chemical properties, making them suitable for long-term storage and transportation without degradation. Additionally, the methoxycarbonyl group enhances solubility in certain solvents, which is crucial for formulation development and clinical trials.

In conclusion,3 -2-( {(9H-fluoren -9 -yl)methoxycarbonyl}amino)hex -5-enamido -1-methyl -1H-pyrazole -4-carboxylic acid (CAS No. 2171625 -69 -5) represents a promising candidate for further research in pharmaceutical chemistry. Its complex structure, characterized by a pyrazole core,fluoren -9 -ylmethoxycarbonyl moiety,and hexenamide side chain,suggests potential applications in drug discovery targeting various diseases. With ongoing advancements in computational modeling and synthetic chemistry,this compound holds significant promise for developing novel therapeutic agents that could improve patient outcomes.